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Compound of Interest

Compound Name: Desmethyldoxepin hydrochloride

CAS No.: 63915-63-9

Cat. No.: B1238772

Get Quote

Executive Summary
Desmethyldoxepin hydrochloride, frequently referred to in literature as nordoxepin

hydrochloride, is the primary pharmacologically active metabolite of the tricyclic antidepressant

(TCA) doxepin[1]. Generated in vivo via hepatic N-demethylation, this secondary amine plays a

critical role in the prolonged therapeutic efficacy of the parent drug by potently inhibiting the

reuptake of norepinephrine and serotonin[2]. This technical guide provides an in-depth analysis

of the physicochemical properties, structural dynamics, synthetic pathways, and analytical

characterization protocols essential for researchers and drug development professionals

working with desmethyldoxepin standards.

Physicochemical Profiling & Structural Dynamics
Desmethyldoxepin hydrochloride is characterized by a dibenzo[b,e]oxepin central tricyclic

ring system. Unlike its parent compound doxepin, which possesses a tertiary amine,

desmethyldoxepin contains a secondary amine terminal group[1].
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A critical structural feature of this molecule is the exocyclic double bond at the C11 position,

which locks the compound into two distinct geometric isomers: the E (trans) and Z (cis)

configurations[3]. In pharmacological contexts, the Z-isomer is generally recognized as the

more potent inhibitor of monoamine reuptake, making the quantification of the E/Z ratio a

critical quality attribute during synthesis and formulation.

Table 1: Physicochemical and Structural Properties

Parameter Specification

IUPAC Name
(3E/Z)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-

methylpropan-1-amine hydrochloride

Common Synonyms
Nordoxepin hydrochloride, Nordoxin,

Desmethyldoxepin HCl

CAS Registry Number 2887-91-4

Molecular Formula C₁₈H₁₉NO • HCl (or C₁₈H₂₀ClNO)

Molecular Weight 301.81 g/mol

Topological Polar Surface Area (TPSA) 21.3 Å²

Solubility Profile
DMF: ~30 mg/mL, DMSO: ~30 mg/mL, Ethanol:

~15 mg/mL

Data supported by references[4],[5],[1], and[6].

Metabolic Pathway and Pharmacological
Significance
Upon oral administration, doxepin undergoes extensive first-pass metabolism in the liver.

Cytochrome P450 enzymes, primarily CYP2C19 and CYP2D6, catalyze the oxidative N-

demethylation of the tertiary amine, stripping a methyl group to yield the active secondary

amine, desmethyldoxepin[1].
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Hepatic CYP450-mediated N-demethylation pathway of doxepin to desmethyldoxepin.
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Synthesis Protocol: Controlled N-Demethylation of
Doxepin
To synthesize high-purity desmethyldoxepin hydrochloride for use as an analytical standard,

a controlled chemical N-demethylation of doxepin hydrochloride is performed. The following

protocol utilizes a highly specific protection-deprotection strategy to ensure high yield while

preserving the integrity of the exocyclic double bond[2].

Step-by-Step Methodology:
1. Acylation and Protection (TROC-Cl Addition):

Procedure: Dissolve 10 g (0.032 mol) of doxepin hydrochloride in 180 mL of anhydrous

dichloromethane (DCM). Chill the reaction vessel in an ice-water bath. Add 4.86 g of

triethylamine, followed by the dropwise addition of 10.06 g of 2,2,2-trichloroethyl

chloroformate (TROC-Cl). Stir for 2.5 hours[2].

Causality: TROC-Cl acts as a selective demethylating agent, displacing the N-methyl group

to form a TROC-protected secondary amine carbamate. Triethylamine is critical here as an

organic base; it neutralizes the hydrochloric acid byproduct, driving the equilibrium forward

and preventing the acidic degradation of the sensitive oxepin ring.

2. Deprotection (Zinc-Mediated Cleavage):

Procedure: Isolate the intermediate and dissolve it in a weak acid medium, such as glacial

acetic acid. Add activated zinc powder (mass ratio of zinc to doxepin HCl approx. 1.5–3.5:1)

and stir at 20–60°C for 1 to 3 hours[2].

Causality: The Zn/AcOH system provides highly specific reductive cleavage of the 2,2,2-

trichloroethoxycarbonyl group. This mild condition is deliberately chosen because harsher

hydrolysis methods (e.g., strong base or acid reflux) would risk isomerizing or cleaving the

exocyclic C=C double bond, thereby altering the E/Z isomeric ratio.

3. Salt Formation:

Procedure: Filter out the zinc salts, extract the free base desmethyldoxepin into ethyl acetate

or isopropanol, and introduce saturated HCl gas[2].
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Causality: Converting the free secondary amine into its hydrochloride salt drastically

improves the compound's aqueous solubility and oxidative stability, making it suitable for

long-term storage and pharmaceutical formulation[4],[1].

Analytical Characterization & Validation (RP-HPLC)
To validate the purity and quantify the E/Z isomeric ratio of the synthesized desmethyldoxepin
hydrochloride, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the

industry standard[7],.

Step-by-Step Methodology:
1. Stationary Phase Selection:

Procedure: Utilize a C18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm particle size)[7].

Causality: The highly hydrophobic octadecyl carbon chain (C18) provides optimal retention

for the lipophilic dibenzoxepin ring system, allowing sufficient theoretical plates to resolve the

closely eluting E and Z isomers.

2. Mobile Phase Optimization:

Procedure: Prepare an isocratic mobile phase consisting of Methanol : Acetonitrile : Aqueous

Buffer (40:30:30, v/v/v). The buffer should contain an ion-pairing agent (e.g., octane-1-

sulfonic acid) adjusted to pH 2.5[7],.

Causality: Secondary amines like desmethyldoxepin are prone to severe peak tailing due to

secondary interactions with residual silanols on the silica support. The acidic pH ensures the

amine is fully protonated, while the ion-pairing agent neutralizes the charge, significantly

improving peak symmetry and chromatographic resolution.

3. Detection and Quantification:

Procedure: Set the UV detector to 254 nm and maintain a flow rate of 0.5 mL/min[7].

Causality: The conjugated aromatic system of the dibenzoxepin core exhibits strong UV

absorbance in the 250–280 nm range, ensuring a high signal-to-noise ratio and establishing

a low limit of quantification (LOQ)[7].
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Step-by-step RP-HPLC analytical workflow for the characterization of desmethyldoxepin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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